Cas no 1336910-19-0 (Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate)

• Product Name: Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate
• CAS No: 1336910-19-0
• MF: C₈H₁₂FNO₃
• MW: 189.18418598175
• CID: 4822860
• Update Time: 2025-05-26

Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-FLUORO-2-OXOPIPERIDINE-3-CARBOXYLATE
• ethyl-3-fluoro-2-oxo-3-piperidinecarboxylate
• J3.531.829A
• 2-Oxo-3-fluoropiperidine-3-carboxylic acid ethyl ester
• Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate

• Inchi： 1S/C8H12FNO3/c1-2-13-7(12)8(9)4-3-5-10-6(8)11/h2-5H2,1H3,(H,10,11)
• InChI Key： HZFXUWSKOCXJRG-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OCC)C(NCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate

Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate (CAS No. 1336910-19-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate (CAS No. 1336910-19-0) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of innovative therapeutic agents. This compound, characterized by its unique structural and chemical properties, has garnered significant attention in recent years due to its versatility and efficacy in drug design.

The molecular structure of Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate consists of a piperidine ring substituted with a fluoro group at the 3-position and an ester group at the 3-carboxyl position. This configuration imparts distinct reactivity and stability, making it an ideal candidate for further functionalization in synthetic pathways. The presence of the fluoro atom, in particular, enhances the compound's metabolic stability and bioavailability, which are critical factors in drug development.

In recent years, there has been a surge in research focusing on fluorinated piperidine derivatives due to their promising pharmacological properties. These compounds have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The introduction of fluorine into the piperidine core not only modifies electronic and steric properties but also influences binding interactions with biological targets, thereby improving drug efficacy.

One of the most compelling aspects of Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this intermediate to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in creating potent antiviral agents by serving as a building block for larger peptidomimetic structures. These advancements underscore the importance of fluorinated piperidines in modern medicinal chemistry.

The pharmaceutical industry has increasingly recognized the significance of fluorinated compounds due to their ability to enhance drug properties such as lipophilicity, metabolic stability, and target affinity. Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate, with its well-defined reactivity and structural features, exemplifies how strategic functionalization can lead to breakthroughs in drug discovery. Its incorporation into synthetic routes has enabled the creation of molecules with improved pharmacokinetic profiles and therapeutic potential.

Recent breakthroughs in computational chemistry have further accelerated the design and optimization of fluorinated piperidine derivatives like Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate. Advanced modeling techniques allow researchers to predict the behavior of these compounds before they are synthesized, saving time and resources. This integration of computational methods with traditional synthetic approaches has led to more efficient and targeted drug development pipelines.

The versatility of Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate extends beyond its use as an intermediate; it also serves as a scaffold for exploring new chemical space. By modifying various functional groups attached to the piperidine ring, scientists can generate libraries of compounds with tailored properties for high-throughput screening. This strategy has been instrumental in identifying lead candidates for further development into novel therapeutics.

In conclusion, Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate (CAS No. 1336910-19-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative drugs. As research continues to uncover new applications for fluorinated piperidines, this compound is poised to remain at the forefront of drug discovery efforts worldwide.